2,3,4,5-Tetrachlorophenol
2,3,4,5-Tetrachlorophenol
2,3,4,5-tetrachlorophenol appears as needles (from petroleum ether, ligroin) or beige solid. (NTP, 1992)
2,3,4,5-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 5. It has a role as a xenobiotic metabolite.
2,3,4,5-Tetrachlorophenol is one of several chlorophenol isomers. It is a solid with a strong medicinal taste and odor, and small amounts can be tasted in water. (L159)
2,3,4,5-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 5. It has a role as a xenobiotic metabolite.
2,3,4,5-Tetrachlorophenol is one of several chlorophenol isomers. It is a solid with a strong medicinal taste and odor, and small amounts can be tasted in water. (L159)
Brand Name:
Vulcanchem
CAS No.:
4901-51-3
VCID:
VC21253017
InChI:
InChI=1S/C6H2Cl4O/c7-2-1-3(11)5(9)6(10)4(2)8/h1,11H
SMILES:
C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)O
Molecular Formula:
C6H2Cl4O
Molecular Weight:
231.9 g/mol
2,3,4,5-Tetrachlorophenol
CAS No.: 4901-51-3
Cat. No.: VC21253017
Molecular Formula: C6H2Cl4O
Molecular Weight: 231.9 g/mol
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Specification
| Description | 2,3,4,5-tetrachlorophenol appears as needles (from petroleum ether, ligroin) or beige solid. (NTP, 1992) 2,3,4,5-tetrachlorophenol is a tetrachlorophenol in which the chlorines are located at positions 2, 3, 4, and 5. It has a role as a xenobiotic metabolite. 2,3,4,5-Tetrachlorophenol is one of several chlorophenol isomers. It is a solid with a strong medicinal taste and odor, and small amounts can be tasted in water. (L159) |
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| CAS No. | 4901-51-3 |
| Molecular Formula | C6H2Cl4O |
| Molecular Weight | 231.9 g/mol |
| IUPAC Name | 2,3,4,5-tetrachlorophenol |
| Standard InChI | InChI=1S/C6H2Cl4O/c7-2-1-3(11)5(9)6(10)4(2)8/h1,11H |
| Standard InChI Key | RULKYXXCCZZKDZ-UHFFFAOYSA-N |
| SMILES | C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)O |
| Canonical SMILES | C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)O |
| Boiling Point | Sublimes (NTP, 1992) Sublimes sublimes |
| Colorform | Needles from petroleum ether (sublimes) |
| Melting Point | 241 °F (NTP, 1992) 116.5 °C 241 °F |
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